Cas no 2229426-34-8 (3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine)
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine
- EN300-2000240
- 2229426-34-8
-
- Inchi: 1S/C8H14N4/c1-12(2)8-7(6-11-9)4-3-5-10-8/h3-5,11H,6,9H2,1-2H3
- InChI Key: OVXLGCLUKAAKLF-UHFFFAOYSA-N
- SMILES: N(C)(C)C1C(=CC=CN=1)CNN
Computed Properties
- Exact Mass: 166.121846464g/mol
- Monoisotopic Mass: 166.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 54.2Ų
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2000240-0.05g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 0.05g |
$900.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-0.1g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 0.1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-0.25g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 0.25g |
$985.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-0.5g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 0.5g |
$1027.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-1.0g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 1g |
$1070.0 | 2023-05-23 | ||
| Enamine | EN300-2000240-2.5g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 2.5g |
$2100.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-5.0g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 5g |
$3105.0 | 2023-05-23 | ||
| Enamine | EN300-2000240-10.0g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 10g |
$4606.0 | 2023-05-23 | ||
| Enamine | EN300-2000240-1g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 1g |
$1070.0 | 2023-09-16 | ||
| Enamine | EN300-2000240-5g |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine |
2229426-34-8 | 5g |
$3105.0 | 2023-09-16 |
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine
Introduction to 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine (CAS No. 2229426-34-8)
3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229426-34-8, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both hydrazinyl and dimethylpyridine moieties in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.
The compound’sN,N-dimethylpyridine core is a well-known pharmacophore, frequently employed in medicinal chemistry for its ability to interact with biological targets. The hydrazinylmethyl substituent further enhances its chemical diversity, enabling participation in nucleophilic addition reactions and Schiff base formations. These characteristics make 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine a valuable intermediate in the synthesis of more complex molecules, particularly those intended for therapeutic use.
In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives. Thehydrazinylmethyl group, in particular, has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have shown that hydrazine derivatives can exhibit inhibitory effects on certain kinases and oxidoreductases, which are often implicated in metabolic disorders and inflammatory conditions. This has spurred research into developing novel therapeutics based on similar scaffolds.
TheN,N-dimethylpyridine moiety contributes to the compound’s stability and lipophilicity, making it a suitable candidate for oral administration or topical application. Additionally, the pyridine ring can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. These properties are particularly relevant in the design of small-molecule drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular docking studies using 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine have revealed potential binding pockets in proteins associated with cancer pathways. These findings align with emerging research suggesting that pyridine-based hydrazines may serve as inhibitors of tyrosine kinases, which play a pivotal role in tumor growth and progression.
The synthesis of 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of the hydrazinylmethyl group requires careful control of reaction conditions to avoid side products. Techniques such as nucleophilic substitution followed by reduction have been employed to achieve high yields and purity. Purification methods like column chromatography are often necessary to isolate the desired product from reaction mixtures.
In terms of applications, this compound has shown promise as a building block for more complex pharmacophores. Researchers are exploring its utility in designing molecules that can modulate neurotransmitter release or inhibit enzyme cascades involved in inflammation. For example, derivatives of 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine have been investigated for their potential to interact with monoamine oxidase enzymes, which are implicated in depression and neurodegenerative diseases.
TheN,N-dimethylpyridine part of the molecule also lends itself to further functionalization, allowing chemists to tailor properties such as solubility and metabolic stability. This flexibility is critical when developing drug candidates that must navigate biological barriers like the blood-brain barrier or resist enzymatic degradation. By modifying other substituents on the pyridine ring or introducing additional functional groups, researchers can fine-tune the pharmacokinetic profile of these derivatives.
Ongoing studies are also focusing on understanding the mechanistic aspects of how these compounds exert their effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to elucidate binding modes and interactions with biological targets. These insights are essential for optimizing lead compounds into viable drug candidates with improved efficacy and reduced side effects.
The growing body of research on 3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine underscores its significance as a chemical entity with broad therapeutic potential. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of such compounds will likely yield novel insights into disease mechanisms and effective treatments. The intersection of organic chemistry, medicinal chemistry, and biochemistry ensures that this area remains dynamic and full of opportunities for innovation.
2229426-34-8 (3-(hydrazinylmethyl)-N,N-dimethylpyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)